Cas no 54589-55-8 (Benzene, 1-(chloromethyl)-4-(2-propynyloxy)-)

• Product Name: Benzene, 1-(chloromethyl)-4-(2-propynyloxy)-
• CAS No: 54589-55-8
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 4030855
• PubChem ID: 10749896
• Update Time: 2025-04-22

Benzene, 1-(chloromethyl)-4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-(2-propynyloxy)-
• Benzene, 1-(chloromethyl)-4-(2-propyn-1-yloxy)-
• SCHEMBL3452132
• 54589-55-8
• 1-(Chloromethyl)-4-(2-propyn-1-yloxy)benzene
• 4-(2-propyn-1-yloxy)phenylmethyl chloride
• DTXSID501256110
• WBCKYDVEAGWDAG-UHFFFAOYSA-N
• chloromethyl-4-prop-2-ynyloxy-benzene

• Inchi： 1S/C10H9ClO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h1,3-6H,7-8H2
• InChI Key： WBCKYDVEAGWDAG-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC=C(OCC#C)C=C1

Computed Properties

• Exact Mass: 180.0341926Da
• Monoisotopic Mass: 180.0341926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų